Cas no 169045-02-7 (Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)-)

• Product Name: Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)-
• CAS No: 169045-02-7
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 111113
• PubChem ID: 19701842
• Update Time: 2025-04-18

Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)-
• Benzoic acid, 2-amino-5-(1H-1,2,4-triazol-1-yl)- (9CI)
• Benzoic acid, 2-amino-5-(1H-1,2,4-triazol-1-yl)-
• 2-Amino-5-(1H-1,2,4-triazol-1-yl)benzoicacid
• 2-Amino-5-(1H-1,2,4-triazol-1-yl)benzoic acid
• 169045-02-7
• DTXSID301235576
• SCHEMBL8296815

• Inchi： 1S/C9H8N4O2/c10-8-2-1-6(3-7(8)9(14)15)13-5-11-4-12-13/h1-5H,10H2,(H,14,15)
• InChI Key： FKASHGLHFCVZIH-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=C(C=1)N1C=NC=N1)N)=O

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 94.03